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Compound of Interest

Compound Name: 8-Cyclohexadecen-1-one

Cat. No.: B8120503

The proper disposal of 8-Cyclohexadecen-1-one is critical for ensuring laboratory safety and
environmental protection. Due to its high toxicity to aquatic life, this compound must be
managed as hazardous waste in accordance with federal, state, and local regulations.[1][2]
Adherence to these procedures minimizes risks to personnel and prevents environmental
contamination.

Quantitative Safety and Regulatory Data

The following table summarizes key quantitative data regarding the environmental hazards of
8-Cyclohexadecen-1-one and general hazardous waste regulations.
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Parameter Value Reference
Aquatic Toxicity

LC50 (Rainbow Trout, 96h) 0.75 mg/L [3]

EC50 (Daphnia, 48h) 0.23 mg/L [3]

EC50 (Algae, 72h) > 1.35 mg/L [3]

IC50 (Microorganisms, 3h) > 10,000 mg/L [3]

Regulatory Accumulation

Limits

Maximum Hazardous Waste

) 55 gallons [4]

Accumulation
Container Fill Capacity Do not exceed 90% [5]
Maximum Storage Time (Large

Up to 90 days [5][6]
Generators)
Sewer Discharge pH (for non-

55-9.0 [7]

hazardous)

Experimental Protocol: Step-by-Step Disposal
Procedures

This protocol outlines the mandatory steps for the safe handling and disposal of 8-
Cyclohexadecen-1-one waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

» Skin Protection: Handle with chemically impermeable gloves (e.g., nitrile rubber) and wear a
lab coat or impervious clothing.[3]

» Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[3]
If exposure limits are exceeded, a full-face respirator may be necessary.[3]
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General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[8][9]

. Waste Collection:

Designation: Treat all 8-Cyclohexadecen-1-one and materials contaminated with it (e.qg.,
pipette tips, absorbent pads) as hazardous waste.[4]

Container Selection: Collect liquid waste in a dedicated, leak-proof container with a screw-
top cap.[5][10] The container material must be compatible with ketones; high-density
polyethylene (HDPE) or glass is recommended. Do not use metal containers for acids or
bases.[5]

Segregation: Do not mix 8-Cyclohexadecen-1-one waste with incompatible chemicals, such
as strong oxidizing agents.[10]

Filling: Keep the waste container securely closed except when adding waste.[7][10] Do not
fill the container to more than 90% of its capacity to allow for expansion.[5]

. Labeling and Storage:

Labeling: As soon as waste is first added, label the container clearly with the words
"Hazardous Waste."[11] The label must also include the full chemical name (8-
Cyclohexadecen-1-one") and a clear description of the contents.[5]

Storage Location: Store the waste container in a designated Satellite Accumulation Area
(SAA) that is near the point of generation and under the control of laboratory personnel.[5]
[10]

Secondary Containment: Place the waste container in a secondary containment bin or tray to
prevent spills from reaching drains.[4][5]

. Disposal of Empty Containers:

Rinsing: An empty container that held 8-Cyclohexadecen-1-one must be triple-rinsed with a
suitable solvent (e.g., ethanol or acetone).[4][7][12]
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» Rinsate Collection: The rinsate from the triple-rinse procedure must be collected and
disposed of as hazardous waste.[4][7]

» Final Disposal: Once triple-rinsed and air-dried in a ventilated area (e.g., chemical fume
hood), deface or remove the original label and dispose of the container as regular solid
waste or recycling.[12]

5. Spill Management:
o Evacuation: Evacuate non-essential personnel from the spill area.[3]

» Ventilation and Ignition: Ensure adequate ventilation and remove all sources of ignition.[3]
Use non-sparking tools for cleanup.[3][9]

« Containment: Prevent the spill from entering drains.[3]

o Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth). Collect the
contaminated absorbent material and place it in a sealed, properly labeled container for
disposal as hazardous waste.[9]

6. Arranging for Final Disposal:

o Contact Environmental Health & Safety (EHS): Do not attempt to dispose of the chemical
waste yourself. Contact your institution's EHS or a certified hazardous waste disposal
service to schedule a pickup.[13]

¢ Regulatory Compliance: All hazardous waste must be managed in accordance with federal
(EPA), state, and local regulations.[5][7][12] Laboratories are responsible for ensuring their
waste is handled and disposed of in a compliant manner.[7]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 8-
Cyclohexadecen-1-one waste.
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Caption: Disposal workflow for 8-Cyclohexadecen-1-one from generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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